(2-Bromoethylidene)cyclobutane

Specification

• CAS No.: 24927-33-1
• Molecular Formula: C6H9B
• Molecular Weight: 161.04 g/mol
• IUPAC Name: 2-bromoethylidenecyclobutane
• Standard InChI: InChI=1S/C6H9Br/c7-5-4-6-2-1-3-6/h4H,1-3,5H2
• Standard InChI Key: BBLAJMQEKRCPGP-UHFFFAOYSA-N
• SMILES: C1CC(=CCBr)C1
• Canonical SMILES: C1CC(=CCBr)C1

Introduction

(2-Bromoethylidene)cyclobutane is a chemical compound with the CAS number 24927-33-1. It is a building block in organic synthesis, particularly useful in reactions involving cyclobutane derivatives. This compound is characterized by its molecular formula C6H9Br and a molecular weight of 161.04 g/mol.

Synthesis and Applications

While specific synthesis methods for (2-bromoethylidene)cyclobutane are not detailed in the available literature, compounds with similar structures often involve reactions that add functional groups to cyclobutane rings. Cyclobutane derivatives are increasingly used in medicinal chemistry due to their unique structural properties, such as increased C−C π-character and relative chemical inertness, which can enhance metabolic stability and direct pharmacophore groups in drug candidates.

Safety and Handling

General safety precautions for handling brominated organic compounds include avoiding skin contact, inhalation, and ingestion. These compounds can be harmful if swallowed, inhaled, or if they come into contact with skin, and they may cause serious eye irritation. Specific safety data for (2-bromoethylidene)cyclobutane is not detailed in the available literature, but it is likely to share similar hazards with other brominated compounds.